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Introduction

Sodium Methyl 2-Sulfolaurate (SM2S) is an anionic surfactant derived from coconut oil,
known for its excellent cleansing, foaming, and emulsifying properties.[1][2] Its biodegradability
and mildness make it a sustainable and safe alternative to traditional surfactants in various
industrial cleaning applications.[1][3] These notes provide detailed information on its properties,
formulation guidelines, and protocols for evaluating its performance in industrial cleaning
contexts. SM2S is effective in removing grease and oil, making it suitable for use in industrial
cleaners and detergents.[4]

Physicochemical Properties

Sodium Methyl 2-Sulfolaurate's performance as a surfactant is rooted in its key
physicochemical properties. It is highly soluble in water and stable across a wide pH range,
typically between 5 and 10.[5] It is also tolerant to hard water, which makes it a reliable
ingredient in various formulations.[6]
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Property

Value

Reference

Chemical Formula

C13H2sNaOsS

[5]

Appearance Clear to slightly yellow liquid [5]
Solubility Highly soluble in water [5]
Surfactant Type Anionic [1]
pH Stability Stable in a pH range of 4-9 [7]

Biodegradability

Readily biodegradable

[1](7]

Hard Water Tolerance

Excellent

[7]

Critical Micelle Concentration
(CMC)

Low (Specific value not

available in search results)

Surface Tension Reduction

Can lower the surface tension
of aqueous solutions to as low
as 38.4 mN/m.

[6]

Key Performance Characteristics in Industrial

Cleaning

Sodium Methyl 2-Sulfolaurate offers several advantages in industrial cleaning formulations:

o Excellent Degreasing: Its ability to form micelles allows it to encapsulate oils and grease,

effectively removing them from surfaces.[2][5]

o High Foaming Action: The surfactant generates a stable foam that helps to lift and carry

away dirt and contaminants.[1][5]

o Emulsification: It effectively emulsifies oils and other non-polar substances, preventing their

redeposition on cleaned surfaces.[1][5]

o Versatility: Its stability in both acidic and alkaline conditions allows for its use in a wide array

of cleaning products, from acidic metal cleaners to alkaline degreasers.[8]
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o Compatibility: SM2S is compatible with a wide range of other ingredients commonly used in
industrial cleaners, including builders, solvents, and other surfactants.[1][7]

Formulating with Sodium Methyl 2-Sulfolaurate

When formulating industrial cleaners with SM2S, it is typically used as the primary surfactant.
However, it can also be combined with non-ionic or amphoteric surfactants to enhance specific
properties like wetting or to reduce irritation in hand-cleaning applications.

Table 2: Sample Heavy-Duty Degreaser Formulation

Ingredient Function Typical Concentration (%)
Water Solvent To 100
Sodium Methyl 2-Sulfolaurate Primary Anionic Surfactant 5-15

Non-ionic Surfactant (e.g.,

Co-surfactant, Wetting Agent 1-5
Alcohol Ethoxylate)

Builder (e.g., Sodium

- Water Softener, Alkalinity 5-10
Metasilicate)
Solvent (e.g., Glycol Ether) Grease Cutting 2-8
Chelating Agent (e.qg., ]

] Sequesters metal ions 05-2
Tetrasodium EDTA)
pH Adjuster (e.g., Sodium ]
To desired pH As needed

Hydroxide)

Experimental Protocol: Evaluation of Cleaning
Efficacy

This protocol outlines a method for testing the cleaning performance of an industrial degreaser
formulated with Sodium Methyl 2-Sulfolaurate.

5.1. Objective: To quantify the cleaning efficacy of a SM2S-based degreaser on a standardized
soiled substrate.
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5.2. Materials:
e SM2S-based cleaning formulation

» Standardized pre-soiled panels (e.g., stainless steel panels soiled with a mixture of mineral
oil and carbon black)

» Reflectometer or colorimeter

e Spray bottle or immersion bath
e Deionized water

e Lint-free wipes

5.3. Procedure:

o Baseline Measurement: Measure the initial reflectance or color (Lab* values) of the soiled
panels using the reflectometer/colorimeter. Record these values.

o Application of Cleaning Solution:

o Spray Method: Spray the cleaning solution evenly onto the soiled panel from a fixed
distance (e.g., 15 cm) for a specified duration (e.g., 10 seconds).

o Immersion Method: Immerse the soiled panel in the cleaning solution for a predetermined
time (e.g., 5 minutes).

o Dwell Time: Allow the cleaning solution to remain on the panel for a specified dwell time
(e.g., 1 minute).

» Mechanical Action (Optional but Recommended): Use a standardized mechanical action,
such as a brush or sponge with a defined pressure and number of strokes, to simulate
practical cleaning conditions.

e Rinsing: Rinse the panel thoroughly with deionized water to remove the cleaning solution
and loosened soil.
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» Drying: Allow the panel to air dry completely or dry with a stream of nitrogen.
o Final Measurement: Measure the reflectance or color of the cleaned panel.

» Calculation of Cleaning Efficacy: Calculate the percentage of soil removal using the following

formula:

o Cleaning Efficacy (%) = [(Final Reflectance - Initial Reflectance) / (Reflectance of Clean

Panel - Initial Reflectance)] * 100
5.4. Data Analysis:
o Perform at least three replicates for each formulation.

 Statistically analyze the results to determine the significance of any observed differences
between formulations.

o Compare the performance of the SM2S-based formulation against a control (e.g., a
formulation with a standard surfactant like Sodium Lauryl Ether Sulfate).

Visualizations

Preparation Testing Procedure Data Analysis

omulation [

Click to download full resolution via product page

Caption: Experimental workflow for evaluating cleaning efficacy.
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Caption: Properties of SM2S contributing to cleaning effectiveness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. essentialsbycatalina.com [essentialsbycatalina.com]
¢ 2. Buy Sodium Methyl 2-Sulfolaurate | 4016-21-1 [smolecule.com]

¢ 3. myrevea.com [myrevea.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1630109?utm_src=pdf-body-img
https://www.benchchem.com/product/b1630109?utm_src=pdf-custom-synthesis
https://essentialsbycatalina.com/blog/sodium-methyl-2-sulfolaurate/
https://www.smolecule.com/products/s1941131
https://www.myrevea.com/ingredient-explorer/sodium-methyl-2-sulfolaurate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e 4. archivemarketresearch.com [archivemarketresearch.com]
e 5. Buy Sodium Methyl 2-Sulfolaurate (EVT-457287) | 4016-21-1 [evitachem.com]
e 6. Sodium Methyl 2-Sulfolaurate | 4016-21-1 | Benchchem [benchchem.com]

e 7. Sodium Methyl 2-Sulfolaurate | Sodium 1-methyl 2-sulphonatododecanoate | Cosmetic
Ingredients Guide [ci.guide]

e 8. Sodium ethyl 2-sulfolaurate: properties, applications and safety Chemicalbook
[chemicalbook.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Sodium Methyl 2-
Sulfolaurate in Industrial Cleaning Formulations]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1630109#use-of-sodium-methyl-2-
sulfolaurate-in-industrial-cleaning-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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